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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470

Benchmarking Disperse Blue 60: A Comparative
Guide to Fastness Properties

In the competitive landscape of textile dyes, the performance of a colorant under various
environmental and processing stresses is a critical determinant of its suitability for different
applications. This guide provides a comprehensive benchmark of the fastness properties of
Disperse Blue 60 against two common industry alternatives: Disperse Blue 56 and Disperse
Blue 79. The analysis is based on publicly available data and standardized testing
methodologies from the International Organization for Standardization (ISO) and the American
Association of Textile Chemists and Colorists (AATCC).

This comparison is intended for researchers, scientists, and textile industry professionals to
facilitate informed decisions in dye selection based on objective performance data. The
fastness properties evaluated include light, washing, and sublimation fastness, which are
crucial for the end-use performance and longevity of dyed textiles.

Comparative Analysis of Fastnhess Properties

The selection of a disperse dye is often a balance between desired shade, application method,
and the required fastness properties for the intended application. The following table
summarizes the light, wash, and sublimation fastness ratings for Disperse Blue 60 and its
alternatives.
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. Wash Sublimation
Light Fastness
Dye C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C06) 105-P01)
Disperse Blue 60 61104 7[1] 4-5[1] 4-5[2]
Disperse Blue 56 63285 7[3] 3-4[3] 4-5[2]
Disperse Blue 79 11345 6-7[4] 4-5[4] 4-5

Note: Fastness ratings are based on a scale of 1 to 8 for light fastness (where 8 indicates the
highest fastness) and 1 to 5 for wash and sublimation fastness (where 5 indicates the highest
fastness). The specific test conditions may vary between different data sources.

Discussion of Comparative Performance

Disperse Blue 60 demonstrates excellent lightfastness with a rating of 7, making it a suitable
candidate for applications requiring high resistance to fading upon light exposure, such as
automotive interiors and outdoor textiles.[5][6] Its wash and sublimation fastness are also very
good, with ratings of 4-5.[1][2]

Disperse Blue 56 exhibits comparable lightfastness to Disperse Blue 60, also with a high
rating of 7.[3] However, its wash fastness is slightly lower, in the range of 3-4.[3] The
sublimation fastness of Disperse Blue 56 is rated at 4-5, similar to Disperse Blue 60.[2]

Disperse Blue 79 shows good to very good lightfastness with a rating of 6-7.[4] Its wash and
sublimation fastness are both rated at a very good 4-5.[4]

Industry Benchmarks:

e Automotive Textiles: For automotive upholstery, a minimum lightfastness rating of 4 is
generally recommended to ensure color stability against prolonged sun exposure.[5]

o Apparel: For general apparel, a wash fastness rating of 3-4 is often considered acceptable,
while higher-performance garments may require a rating of 4 or higher.

Experimental Protocols
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The following are detailed methodologies for the key fastness tests cited in this guide, based
on ISO standards.

Light Fastness Test (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (Xenon arc lamp).

Apparatus:

e Xenon arc lamp apparatus

¢ Blue wool standards (Reference fabrics with known lightfastness)

o Grey Scale for assessing change in color

Procedure:

e Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

o Exposure: The specimen and a set of blue wool standards are simultaneously exposed to
the light from the xenon arc lamp under controlled conditions of temperature and humidity.

« Evaluation: The fading of the specimen is periodically compared to the fading of the blue
wool standards.

o Rating: The lightfastness rating is determined by the number of the blue wool standard that
shows a similar degree of fading to the specimen. The rating is on a scale of 1 to 8, with 8
being the highest lightfastness.[7]

Wash Fastness Test (ISO 105-C06)

This method is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.

Apparatus:
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Launder-Ometer or similar apparatus for providing mechanical agitation at a controlled
temperature and speed.

Stainless steel balls

Multifibre adjacent fabric

Grey Scale for assessing change in color and staining

Procedure:

Specimen Preparation: A specimen of the dyed textile is cut to a specified size and sewn
together with a piece of multifibre adjacent fabric.[8]

e Washing: The composite specimen is placed in a stainless steel container with a specified
amount of detergent solution and stainless steel balls.[9] The container is then agitated in the
Launder-Ometer for a specific time at a set temperature (e.g., 40°C, 50°C, or 60°C).[8]

e Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with water
and then dried.[8]

» Evaluation: The change in color of the specimen is assessed using the Grey Scale for
assessing change in color. The staining of the multifibre adjacent fabric is assessed using
the Grey Scale for staining. The ratings are on a scale of 1 to 5, where 5 represents no
change or staining.[8]

Sublimation Fastness Test (ISO 105-P01)

This method is used to determine the resistance of the color of textiles to the action of dry heat,
which can cause color to sublime (transfer from a solid to a gaseous state) and potentially stain
adjacent materials.

Apparatus:
e Heat press or a heating device capable of maintaining a constant temperature.

e Undyed fabric for assessing staining.
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e Grey Scale for assessing change in color and staining.
Procedure:

e Specimen Preparation: A specimen of the dyed textile is placed between two pieces of
undyed fabric.

» Heating: The composite specimen is placed in the heating device and subjected to a specific
temperature (e.g., 150°C, 180°C, or 210°C) and pressure for a set duration (e.g., 30
seconds).[10]

o Evaluation: After cooling, the change in color of the specimen is assessed using the Grey
Scale for assessing change in color. The degree of staining on the adjacent undyed fabric is
assessed using the Grey Scale for staining. The ratings are on a scale of 1 to 5, with 5
indicating no change or staining.[10]

Visualizing the Evaluation Process

To better understand the workflow of evaluating disperse dyes and their comparative
performance, the following diagrams have been generated.
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Experimental workflow for fastness property evaluation.
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Comparative relationship of Disperse Blue 60.

Conclusion

Disperse Blue 60 emerges as a high-performance dye with excellent lightfastness and very
good wash and sublimation fastness. Its properties make it a strong candidate for demanding
applications such as automotive textiles where resistance to light degradation is paramount.
When compared to Disperse Blue 56 and Disperse Blue 79, Disperse Blue 60 offers a well-
balanced profile, excelling particularly in lightfastness. The choice between these dyes will
ultimately depend on the specific performance requirements of the end product, cost
considerations, and the desired shade. The experimental protocols and comparative data
presented in this guide provide a solid foundation for making an informed, data-driven decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15554470?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554470?utm_src=pdf-body
https://www.benchchem.com/product/b15554470?utm_src=pdf-body
https://www.benchchem.com/product/b15554470?utm_src=pdf-body
https://www.benchchem.com/product/b15554470?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

e 1. worlddyevariety.com [worlddyevariety.com]
e 2. epsilonpigments.com [epsilonpigments.com]
» 3. worlddyevariety.com [worlddyevariety.com]

e 4. China Biggest C.I. Disperse Blue 79 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

e 5. Blog: Deciphering Automotive Fabric Specs [albrightssupply.com]

e 6. Disperse Blue 60 (Turquoise) | C.I. 61104 | High Fastness Polyester Dye | Royalchem
[royal-chem.com]

e 7. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
o 8. textilelearner.net [textilelearner.net]

e 9.1S0 105 CO06 Color Fastness to Washing Test Method [darongtester.com]

¢ 10. textilelearner.net [textilelearner.net]

 To cite this document: BenchChem. [Benchmarking the fastness properties of Disperse Blue
60 against industry standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554470#benchmarking-the-fastness-properties-of-
disperse-blue-60-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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